N,N,1-trimethyl-3-propan-2-ylthieno[2,3-c]pyrazole-5-carboxamide

• IUPAC Name: N,N,1-trimethyl-3-propan-2-ylthieno[2,3-c]pyrazole-5-carboxamide
• InChI: InChI=1S/C12H17N3OS/c1-7(2)10-8-6-9(11(16)14(3)4)17-12(8)15(5)13-10/h6-7H,1-5H3
• InChI Key: PMMJDTHJFJWONU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C2=C1C=C(S2)C(=O)N(C)C)C
• Molecular Formula: C12H17N3OS
• Molecular Weight: 251.35 g/mol

Description

N,N,1-trimethyl-3-propan-2-ylthieno[2,3-c]pyrazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TPTC and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of TPTC is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins in the body. In particular, TPTC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. TPTC has also been shown to inhibit the replication of certain viruses by targeting viral proteins.
Biochemical and Physiological Effects:
TPTC has been shown to have a range of biochemical and physiological effects. In particular, TPTC has been shown to reduce inflammation by inhibiting the production of inflammatory mediators such as prostaglandins. TPTC has also been shown to exhibit anti-tumor activity by inducing apoptosis (programmed cell death) in cancer cells. Additionally, TPTC has been shown to inhibit the replication of certain viruses such as HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One advantage of TPTC is its relatively simple synthesis method, which allows for large-scale production. Additionally, TPTC has been shown to exhibit a range of biological activities, making it a versatile compound for use in various experiments. However, one limitation of TPTC is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on TPTC. One area of interest is the development of TPTC-based materials for use in various applications such as electronics and energy storage. Another area of interest is the investigation of TPTC as a potential treatment for viral infections such as COVID-19. Additionally, further studies are needed to fully understand the mechanism of action of TPTC and its potential applications in medicine and agriculture.

Synthesis Methods

The synthesis method of TPTC involves the reaction of 2,3-dichlorothiophene with 3-amino-1,1-dimethylbutan-2-one in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2,3-dichloro-5-nitropyrazine, followed by reduction with sodium borohydride to yield TPTC.

Scientific Research Applications

TPTC has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, TPTC has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. In agriculture, TPTC has been studied for its potential use as a pesticide due to its ability to inhibit the growth of certain plant pathogens. In material science, TPTC has been investigated for its potential use as a building block for the synthesis of novel materials.